Cas no 88100-69-0 (Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester)

Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester structure
88100-69-0 structure
Product name:Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester
CAS No:88100-69-0
MF:C10H15FO5
MW:234.221507310867
CID:645065
PubChem ID:13913585

Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 2-acetyl-2-fluoro-, 1-ethyl 5-methyl ester
    • 1-O-ethyl 5-O-methyl 2-acetyl-2-fluoropentanedioate
    • DTXSID40552412
    • 1-Ethyl 5-methyl 2-acetyl-2-fluoropentanedioate
    • 88100-69-0
    • Inchi: InChI=1S/C10H15FO5/c1-4-16-9(14)10(11,7(2)12)6-5-8(13)15-3/h4-6H2,1-3H3
    • InChI Key: VOKJGUOFKDMKKF-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C(CCC(=O)OC)(C(=O)C)F

Computed Properties

  • Exact Mass: 234.09035174g/mol
  • Monoisotopic Mass: 234.09035174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 69.7Ų

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